5-(3,4,5-Trimethoxy-benzylidene)-hydantoin
Cat. No. B8556367
M. Wt: 278.26 g/mol
InChI Key: MIPHJRZSHMVBJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04264617
Procedure details
A mixture of 3,4,5-trimethoxybenzaldehyde (2.497 g.) and hydantoin (1.276 g., 1 molar ratio) in water (15 ml) was heated to 70°. Monoethanolamine (1.17 g., 1.5 molar ratio) was added, followed by magnetic stirring and heating (90°-92°, bath temperature) for 4 hours. Usual workup gave the title compound as a yellow solid (2.950 g.), m.p. 266°-268°. Crystallization from dioxane (80% recovery) gave m.p. 268°-270°.
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([O:13][CH3:14])[C:10]=1[O:11][CH3:12])[CH:6]=O.[NH:15]1[CH2:21][C:19](=[O:20])[NH:18][C:16]1=[O:17].C(CN)O>O>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:8]=[C:9]([O:13][CH3:14])[C:10]=1[O:11][CH3:12])[CH:6]=[C:21]1[NH:15][C:16](=[O:17])[NH:18][C:19]1=[O:20]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
2.497 g
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=C(C=O)C=C(C1OC)OC
|
|
Name
|
|
|
Quantity
|
1.276 g
|
|
Type
|
reactant
|
|
Smiles
|
N1C(=O)NC(=O)C1
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Two
|
Name
|
|
|
Quantity
|
1.17 g
|
|
Type
|
reactant
|
|
Smiles
|
C(O)CN
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
by magnetic stirring
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
was heated to 70°
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
heating (90°-92°, bath temperature) for 4 hours
|
|
Duration
|
4 h
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC=1C=C(C=C2C(NC(N2)=O)=O)C=C(C1OC)OC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.95 g | |
| YIELD: CALCULATEDPERCENTYIELD | 83.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
